2-(2,4-dimethyl-1H-imidazol-1-yl)benzonitrile

• Molecular Formula: C12H11N3
• Molecular Weight: 197.24 g/mol
• IUPAC Name: 2-(2,4-dimethylimidazol-1-yl)benzonitrile
• InChI: InChI=1S/C12H11N3/c1-9-8-15(10(2)14-9)12-6-4-3-5-11(12)7-13/h3-6,8H,1-2H3
• InChI Key: GIKJQZNKKAUGSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=N1)C)C2=CC=CC=C2C#N

Description

2-(2,4-dimethyl-1H-imidazol-1-yl)benzonitrile is a useful research compound. Its molecular formula is C12H11N3 and its molecular weight is 197.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Sodium hydride (8.65 grams 60%, 0.216 mol) was stirred in 75 mL of anhydrous dimethylformamide. To this was added dropwise a solution of 2,4-dimethylimidazole (20.75 grams, 0.216 mol) in 100 mL of DMF. After stirring at ambient temperature for 1 hour a solution of 2-fluorobenzonitrile (23.0 mL, 0.216 mol) in 75 mL of DMF was added dropwise. This was stirred at 50° C. for 2 hours and then at ambient temperature for 16 hours. The mixture was then poured into water and the product extracted with ethyl acetate. The organic layer was washed with water and dried over sodium sulfate. The crude product was chromatographed (silica gel) and eluted with 19:1 dichloromethane-methanol then 9:1 dichloromethane-methanol to afford the product as a solid. LCMS data confirmed structure.